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Compound of Interest

Compound Name: CBZ-D-Methionine

Cat. No.: B554496

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety and proper chemical handling is paramount. This guide provides essential,
step-by-step procedures for the safe disposal of CBZ-D-Methionine, a protected amino acid
commonly used in peptide synthesis. Adherence to these guidelines will help maintain a safe
laboratory environment and ensure compliance with waste disposal regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to consult the Safety Data Sheet (SDS)
for CBZ-D-Methionine. While a specific SDS for this compound is not readily available in
public domains, general safety protocols for protected amino acids should be strictly followed.
Always handle the compound in a well-ventilated area, preferably within a chemical fume hood,
and wear appropriate personal protective equipment (PPE).

Recommended Personal Protective Equipment (PPE):

e Gloves: Nitrile or other chemically resistant gloves.

o Eye Protection: Safety glasses with side shields or chemical splash goggles.
o Lab Coat: A standard laboratory coat to protect from spills.

» Respiratory Protection: If handling large quantities or if dust is generated, a NIOSH-approved
respirator is recommended.
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Step-by-Step Disposal Protocol

The disposal of CBZ-D-Methionine, as with most laboratory chemicals, should be treated as
hazardous waste unless explicitly determined otherwise by a qualified professional. Do not
dispose of this compound down the drain or in regular solid waste.

» Waste Identification and Segregation:
o Clearly label a dedicated waste container as "Hazardous Waste: CBZ-D-Methionine".

o This waste should be segregated from other chemical waste streams to avoid potential
reactions. Do not mix with strong acids, bases, or oxidizing agents.

o Containerization:

o Use a chemically compatible and sealable container for solid waste. A high-density
polyethylene (HDPE) container is a suitable option.

o For any solutions containing CBZ-D-Methionine, use a labeled, leak-proof liquid waste
container.

» Solid Waste Disposal:

o Carefully transfer the solid CBZ-D-Methionine waste into the designated hazardous
waste container.

o Minimize the generation of dust during transfer.

o Any materials contaminated with the compound, such as weighing paper, gloves, and
pipette tips, should also be placed in this container.

¢ Liquid Waste Disposal:

o Solutions containing CBZ-D-Methionine should be collected in a designated liquid
hazardous waste container.

o Do not fill the container to more than 90% of its capacity to allow for vapor expansion and
prevent spills.
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» Storage Pending Disposal:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area away from incompatible materials.

o Follow your institution's guidelines for the storage of hazardous waste.
e Arranging for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and proper disposal.

o Provide them with the accurate chemical name and any available hazard information.

Quantitative Data Summary

Due to the limited availability of a specific Safety Data Sheet for CBZ-D-Methionine, the
following table provides general physical and chemical properties based on related compounds
and general chemical principles.

Property Value

Appearance White to off-white crystalline powder
Molecular Formula C13H17NO4S

Molecular Weight 283.34 g/mol

Solubility Soluble in organic solvents like methanol.
Incompatible Materials Strong oxidizing agents.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of CBZ-
D-Methionine.
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Caption: Disposal workflow for CBZ-D-Methionine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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